Cas no 1190392-04-1 (3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylic acid)

• Product Name: 3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylic acid
• CAS No: 1190392-04-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1101144
• PubChem ID: 57907485
• Update Time: 2025-04-20

3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-3-methyl-5H-Pyrrolo[2,1-c]-1,2,4-triazole-7-carboxylic acid
• 3-Methyl-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole-7-carboxylic acid
• 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylic acid
• 3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-7-carboxylic acid
• 1190392-04-1
• 3-Methyl-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole-7-carboxylicacid
• CS-0055597
• MKFGJRWRZDCEHR-UHFFFAOYSA-N
• SCHEMBL1155907
• SB11883
• DA-14806
• P12814
• 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]-triazole-7-carboxylic acid

• Inchi： 1S/C7H9N3O2/c1-4-8-9-6-5(7(11)12)2-3-10(4)6/h5H,2-3H2,1H3,(H,11,12)
• InChI Key： MKFGJRWRZDCEHR-UHFFFAOYSA-N
• SMILES： OC(C1C2=NN=C(C)N2CC1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles